Cas no 1797183-43-7 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide)
N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide
-
- Inchi: 1S/C19H19N7O/c1-14-10-18-21-11-15(13-25(18)23-14)6-5-9-20-19(27)17-12-22-26(24-17)16-7-3-2-4-8-16/h2-4,7-8,10-13H,5-6,9H2,1H3,(H,20,27)
- InChI Key: VBTHFKVODAZGCS-UHFFFAOYSA-N
- SMILES: N1=CC(C(NCCCC2=CN3N=C(C)C=C3N=C2)=O)=NN1C1=CC=CC=C1
N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6445-3089-2μmol |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-5μmol |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-10μmol |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-20μmol |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-1mg |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-2mg |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-3mg |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-4mg |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-5mg |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6445-3089-10mg |
N-(3-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}propyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
1797183-43-7 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide
N-[3-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide: A Comprehensive Overview
The compound with CAS No. 1797183-43-7, known as N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide, has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and promising biological activities. This compound represents a novel class of heterocyclic compounds that combine the properties of pyrazolo[1,5-a]pyrimidine and triazole moieties, making it a potential candidate for drug development.
Recent studies have highlighted the importance of heterocyclic compounds in modern drug discovery, particularly those incorporating fused ring systems. The pyrazolo[1,5-a]pyrimidine core is a well-known scaffold in medicinal chemistry, often associated with kinase inhibition and anti-cancer properties. Similarly, the triazole moiety is widely recognized for its ability to enhance bioavailability and improve pharmacokinetic profiles. The combination of these two functional groups in the structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide creates a molecule with enhanced stability and potential therapeutic applications.
One of the most notable advancements in the study of this compound involves its evaluation as a potential kinase inhibitor. Researchers have demonstrated that N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide exhibits selective inhibition against several key kinases involved in cancer progression. This selectivity is attributed to the precise spatial arrangement of the substituents on the pyrazolo[1,5-a]pyrimidine ring and the triazole group, which allows for optimal binding to the active site of these enzymes.
In addition to its kinase inhibitory activity, this compound has also shown promise in anti-inflammatory studies. The carboxamide group at the triazole position plays a critical role in modulating the molecule's interaction with inflammatory pathways. Recent experiments have revealed that N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have applications in treating chronic inflammatory diseases.
The synthesis of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring through cyclization reactions and subsequent functionalization to introduce the triazole and carboxamide groups. Researchers have optimized these steps to achieve high yields and excellent purity levels, ensuring that the compound is suitable for preclinical studies.
Another area of interest lies in the pharmacokinetic profile of this compound. Studies conducted using animal models have shown that N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide exhibits favorable absorption and distribution characteristics. Its lipophilic nature contributes to efficient uptake across biological membranes, while its metabolic stability ensures sustained plasma levels. These properties are crucial for developing drugs that require prolonged therapeutic effects.
Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various therapeutic targets, including protein kinases and inflammatory mediators. The results underscore the importance of specific hydrogen bonding interactions and hydrophobic contacts in determining its biological activity.
In conclusion, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2 phenyldihydroimidazo 4 5 b pyridine 9 carbothioic acid amide CAS No 1797183 43 7 represents a significant advancement in medicinal chemistry. Its unique structure combines two potent functional groups into a single molecule with diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for developing novel therapeutics targeting cancer and inflammatory diseases.
1797183-43-7 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-2-phenyltriazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)